Cas no 1804510-05-1 (Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate
• CAS No: 1804510-05-1
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4952084
• Update Time: 2025-06-08

Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-18-10(17)8-2-6(4-15)9(11(12,13)14)3-7(8)5-16/h2-3,16H,5H2,1H3
• InChI Key： BDBUYXQVJGEEKM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OC)=C(CO)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate (CAS No. 1804510-05-1)

Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a hydroxymethyl moiety, and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1804510-05-1, is often searched by researchers and industry professionals seeking high-purity reagents for advanced chemical synthesis.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug discovery. Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate aligns with this trend, as its trifluoromethyl group contributes to improved bioavailability and target binding affinity. This compound is particularly relevant in the development of kinase inhibitors and other small-molecule therapeutics, addressing current research focuses such as cancer treatment and neurodegenerative diseases.

The synthesis of Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate involves multi-step organic reactions, including esterification and functional group transformations. Researchers often explore its reactivity patterns to optimize yields and purity, which are essential for scaling up production. Given the growing interest in green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound, minimizing waste and energy consumption.

From an analytical perspective, Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, which is crucial for its use in regulatory-sensitive applications. The compound's stability under various storage conditions is also a key consideration for laboratories and manufacturers.

Beyond pharmaceuticals, Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate has potential applications in material science, particularly in the design of advanced polymers and liquid crystals. Its cyano and hydroxymethyl functionalities enable covalent bonding with other monomers, facilitating the creation of novel materials with tailored properties. This versatility makes the compound a subject of ongoing research in both academia and industry.

As the scientific community continues to explore fluorinated compounds, Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate stands out as a promising candidate for further investigation. Its combination of electron-withdrawing and hydrogen-bonding groups offers unique opportunities for molecular design, addressing challenges in drug delivery and catalysis. Researchers frequently search for derivatives of this compound to expand its utility in cutting-edge applications.

In summary, Methyl 5-cyano-2-hydroxymethyl-4-(trifluoromethyl)benzoate (CAS No. 1804510-05-1) is a multifaceted compound with broad relevance in modern chemistry. Its structural features and functional groups align with current trends in medicinal chemistry and material science, making it a valuable asset for innovation. As synthetic methodologies advance, this compound is poised to play an even greater role in addressing global challenges in health and technology.